Cas no 347362-31-6 (1H-Pyrrole-2-carboxylic acid, 5-(chlorocarbonyl)-, methyl ester (9CI))
347362-31-6 structure
Product Name:1H-Pyrrole-2-carboxylic acid, 5-(chlorocarbonyl)-, methyl ester (9CI)
CAS No:347362-31-6
MF:C7H6ClNO3
MW:187.580440998077
CID:1017810
PubChem ID:45081594
Update Time:2025-04-20
1H-Pyrrole-2-carboxylic acid, 5-(chlorocarbonyl)-, methyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-2-carboxylic acid, 5-(chlorocarbonyl)-, methyl ester (9CI)
- methyl 5-carbonochloridoyl-1H-pyrrole-2-carboxylate
- DTXSID30664710
- methyl 5-(chlorocarbonyl)-1H-pyrrole-2-carboxylate
- 347362-31-6
-
- Inchi: 1S/C7H6ClNO3/c1-12-7(11)5-3-2-4(9-5)6(8)10/h2-3,9H,1H3
- InChI Key: VABGUQPFMWYHTM-UHFFFAOYSA-N
- SMILES: ClC(C1=CC=C(C(=O)OC)N1)=O
Computed Properties
- Exact Mass: 187.0036207g/mol
- Monoisotopic Mass: 187.0036207g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 59.2Ų
1H-Pyrrole-2-carboxylic acid, 5-(chlorocarbonyl)-, methyl ester (9CI) Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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